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Compound of Interest

Cyclopentyl-(3-methyl-indan-1-
Compound Name:
YL)-amine

Cat. No.: B1423892

Disclaimer: The initially requested compound, Cyclopentyl-(3-methyl-indan-1-YL)-amine, is
not associated with a publicly registered CAS number and lacks detailed technical information
in scientific databases.[1] To fulfill the structural and content requirements of this guide, the
well-documented and structurally related secondary amine, Cyclopentyl-methyl-amine (CAS:
2439-56-7), will be used as an illustrative example. All data presented herein pertains to this

surrogate compound.

Introduction to Cyclopentyl-methyl-amine

Cyclopentyl-methyl-amine is a secondary amine that serves as a valuable building block in
organic synthesis.[2] Its structural motif, featuring a cyclopentyl ring attached to a methylamine
group, makes it a useful intermediate in the development of pharmaceuticals and
agrochemicals.[2][3] As a secondary amine, it readily participates in common reactions like
alkylation and acylation, allowing for its incorporation into more complex molecular
architectures.[3]

Chemical and Physical Properties

The fundamental properties of Cyclopentyl-methyl-amine are summarized below. This data is
essential for experimental design, safety assessments, and computational modeling.

Table 2.1: Compound Identifiers
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Identifier Value Source

CAS Number 2439-56-7 [21[3][41[5]

Molecular Formula CeH13N [21[3]1[41[5]

Molecular Weight 99.17 g/mol [31[5]

IUPAC Name N-methylcyclopentanamine [4]

SMILES CNC1ccccel [3][4]

InChi Key KKTBUCVHSCATGB- 3116]
UHFFFAOYSA-N

Property Value Conditions

Appearance Colorless to pale yellow liquid Room Temperature[3]

Density 0.840 g/cm? 25 °C[7][8]

Boiling Point 118-122 °C 760 mmHg[7][9]

Flash Point 6.9 °C [2]

Refractive Index 1.445 - 1.448 [2][8]

Vapor Pressure 15.8 mmHg 25 °C[2]

pKa (Predicted) 10.94 +0.20 [6]

Experimental Protocols

Due to the hazardous nature of Cyclopentyl-methyl-amine, strict adherence to safety protocols

is mandatory. The following outlines the standard procedures for handling and responding to

exposure.

Safe Handling and Storage Protocol

This protocol is based on established hazard classifications, including Acute Toxicity (Oral),

Skin Irritation, and Serious Eye Damage.[5]
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1. Engineering Controls:

o Work exclusively in a well-ventilated area, preferably within a chemical fume hood.[6]

o Ensure that safety showers and eyewash stations are readily accessible and in close
proximity to the workstation.

o Use explosion-proof electrical and ventilation equipment due to the compound's flammability.

2. Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield that conform to OSHA
29 CFR 1910.133 or European Standard EN166.

» Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and
protective clothing to prevent skin contact.[6]

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
appropriate cartridge for organic vapors.

3. Handling Procedures:

e Avoid breathing vapors, mist, or gas.[6]

e Wash hands and any exposed skin thoroughly after handling.[6]

o Keep the compound away from heat, sparks, open flames, and other sources of ignition.
o Take precautionary measures against static discharge.

4. Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]
e The designated storage class is 6.1C for combustible, acute toxic compounds.[5]
o Store away from strong oxidizing agents.

Visualized Workflows and Pathways

Diagrams are crucial for conveying complex workflows and relationships. The following
Graphviz diagram illustrates the logical flow of first aid measures following an accidental
exposure to Cyclopentyl-methyl-amine.
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Exposure Event

Determine Exposure Route

Skin Contact Eye Contact

Inhalation

Take off contaminated clothing Rinse cautiously with water
and wash it before reuse. for several minutes.

Remove person to fresh air
and keep comfortable for breathing.

Remove contact lenses,
Wash with plenty of water. if present and easy to do.
Continue rinsing.

If skin irritation occurs [If eye irritation persists

Do you feel unwell? Does irritation persist?

Call a POISON CENTER or doctor. Get medical advice/attention.

End First Aid

Click to download full resolution via product page

Figure 1: First Aid Workflow for Cyclopentyl-methyl-amine Exposure.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1423892?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1423892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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